Cas no 97561-79-0 (2-Pyrrolidinone, 3-methyl-5-(2-thienylmethyl)-, trans-)
97561-79-0 structure
Product Name:2-Pyrrolidinone, 3-methyl-5-(2-thienylmethyl)-, trans-
CAS No:97561-79-0
MF:C10H13NOS
MW:195.281321287155
CID:2690526
PubChem ID:13394147
Update Time:2025-04-21
2-Pyrrolidinone, 3-methyl-5-(2-thienylmethyl)-, trans- Chemical and Physical Properties
Names and Identifiers
-
- (3R,5S)-3-methyl-5-(thiophen-2-ylmethyl)pyrrolidin-2-one
- trans-Methyl-3 (thienyl-2 methyl)-5 pyrrolidinone-2 [French]
- DTXSID90243040
- DTXCID90165531
- 2-Pyrrolidinone, 3-methyl-5-(2-thienylmethyl)-, trans-
- 97561-79-0
- SR 42008
- trans-3-Methyl-5-(2-thienylmethyl)-2-pyrrolidinone
- trans-Methyl-3 (thienyl-2 methyl)-5 pyrrolidinone-2
-
- Inchi: 1S/C10H13NOS/c1-7-5-8(11-10(7)12)6-9-3-2-4-13-9/h2-4,7-8H,5-6H2,1H3,(H,11,12)/t7-,8+/m1/s1
- InChI Key: WMFWNCRXGCDGSS-SFYZADRCSA-N
- SMILES: S1C=CC=C1C[C@@H]1C[C@@H](C)C(N1)=O
Computed Properties
- Exact Mass: 195.07178521Da
- Monoisotopic Mass: 195.07178521Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.3Ų
2-Pyrrolidinone, 3-methyl-5-(2-thienylmethyl)-, trans- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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